Cas no 5058-13-9 (Columbianadin)

Columbianadin is a natural coumarin from Heracleum hemsleyanum (Umbelliferae), which is known to have various biological activities, including anti-inflammatory and anti-cancer effects

Columbianadin structure

Product Name:Columbianadin

CAS No:5058-13-9

Molecular Formula:C₁₉H₂₀O₅

Molecular Weight:328.3591

MDL:MFCD07781426

CID:45505

PubChem ID:354335572

Columbianadin Properties

Names and Identifiers

- Columbianadin
- (S)-8-[1-[(Z)-2-Methyl-2-butenoyloxy]-1-methylethyl]-8,9-dihydro-2H-furo[2,3-h]-1-benzopyran-2-one
- 2-Butenoic acid,2-methyl-,1-[(8S)-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-8-yl]-1-methylethylester, (2Z)-
- Columbianedin
- 8-O-angeloyl-8,9-dihydrooroselol
- ColuMbianin
- ZosiMin
- (Z)-2-Methylbut-2-enoic Acid (S)-2-(2-Oxo-8,9-dihydro-2H-furo[2,3-h]chromen-8-yl)propan-2-yl Ester
- (S)-2-(2-Oxo-8,9-dihydro-2H-furo[2,3-h]chromen-8-yl)propan-2-yl (Z)-2-Methylbut-2-enoate
- MLS000574825
- 2-[(8S)-2-oxo-8,9-dihydrofuro[2,3-h]chromen-8-yl]propan-2-yl (Z)-2-methylbut-2-enoate
- HMS2218E06
- SMR000156217
- AB0028983
- X1109
- N2424
- C3479
- 058C139
- 2-Butenoic acid,2-methyl-,1-[(8S)-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopy
- s9017
- ZB1858
- 2-Butenoic acid, 2-methyl-, 1-(8,9-dihydro-2-oxo-2H-furo(2,3-h)-1-benzopyran-8-yl)-1-methylethyl ester, (S-(Z))-
- (S,Z)-2-(2-oxo-8,9-dihydro-2H-furo[2,3-h]chromen-8-yl)propan-2-yl 2-methylbut-2-enoate
- CCG-267789
- Q-100567
- 2-Butenoic acid, 2-methyl-, 1-(8,9-dihydro-2-oxo-2H-furo(2,3-h)-1-benzopyran-8-yl)-1-methylet- hyl ester, (S-(Z))-
- BS-42416
- A871516
- AC-34185
- HY-N0362
- CHEMBL1324067
- DTXSID401317565
- [1-methyl-1-[(8S)-2-oxo-8,9-dihydrofuro[2,3-h]chromen-8-yl]ethyl] (Z)-2-methylbut-2-enoate
- NCGC00247538-01
- 2-[(8S)-2-oxo-8,9-dihydro-2H-furo[2,3-h][1]benzopyran-8-yl]propan-2-yl (2Z)-2-methylbut-2-enoate
- 5058-13-9
- AKOS030573517
- CS-7661
- MFCD07781426
- CHEBI:132624
- DA-72314
- 2-((8S)-2-oxo-8,9-dihydro-2H-furo(2,3-h)(1)benzopyran-8-yl)propan-2-yl (2Z)-2-methylbut-2-enoate
- +Expand
- MDL： MFCD07781426
- InChIKey： JRIBPWOXWIRQOQ-GHAIFCDISA-N
- Inchi： 1S/C19H20O5/c1-5-11(2)18(21)24-19(3,4)15-10-13-14(22-15)8-6-12-7-9-16(20)23-17(12)13/h5-9,15H,10H2,1-4H3/b11-5-/t15-/m0/s1
- SMILES： O1C2C([H])=C([H])C3C([H])=C([H])C(=O)OC=3C=2C([H])([H])[C@@]1([H])C(C([H])([H])[H])(C([H])([H])[H])OC(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[H])=O

Computed Properties

Exact Mass: 328.131074g/mol
Surface Charge: 0
XLogP3: 3.7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 328.131074g/mol
Monoisotopic Mass: 328.131074g/mol
Topological Polar Surface Area: 61.8Å²
Heavy Atom Count: 24
Complexity: 589
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 328.4

Experimental Properties

LogP: 3.38450
PSA: 65.74000
Boiling Point: 482.3±45.0 °C at 760 mmHg
Melting Point: 117.0 to 121.0 deg-C
Flash Point: 212.7±28.8 °C
Color/Form: Powder

Columbianadin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DALL-1mg	Columbianadin	5058-13-9	98%(HPLC)powder	1mg	$49.00	2024-05-01
A2B Chem LLC	AG19465-1mg	Columbianadin	5058-13-9	≥98%	1mg	$30.00	2024-04-19
Aaron	AR00DATX-5mg	Columbianadin	5058-13-9		5mg	$102.00
ChemFaces	CFN99785-20mg	Columbianadin	5058-13-9	>=98%	20mg	$98
Chengdu Biopurify Phytochemicals Ltd	BP0381-20mg	Columbianadin	5058-13-9	98%	20mg	$55	2023-09-20
Crysdot LLC	CD11114364-25mg	Columbianadin	5058-13-9	97%	25mg	$198	2024-07-19
DC Chemicals	DCE-010-20 mg	Columbianadin	5058-13-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1048867-5mg	Columbianadin	5058-13-9	98%	5mg	$320	2022-09-07
MedChemExpress	HY-N0362-10mM*1mLinDMSO	Columbianadin	5058-13-9	99.95%	10mM*1mLinDMSO	￥660	2023-07-26
PhytoLab	83278-50mg	Columbianadin	5058-13-9	≥ 90.0 %	50mg	€639